Tert-butyldimethylsilyl fluoride

• Molecular Formula: C6H15FSi
• Molecular Weight: 134.27 g/mol
• InChI: InChI=1S/C6H15FSi/c1-6(2,3)8(4,5)7/h1-5H3
• InChIKey: XGIOBUFWMVEWCO-UHFFFAOYSA-N

Tert-butyldimethylsilyl fluoride (TBSF) CAS 2357-76-8: Procurement-Grade Technical Profile for Silyl Fluoride Selection

Tert-butyldimethylsilyl fluoride (TBSF; CAS 2357-76-8), also referred to as (1,1-dimethylethyl)fluorodimethylsilane or tert-butyldimethylfluorosilane, is an organosilicon compound with the molecular formula C₆H₁₅FSi and a molecular weight of 134.27 g·mol⁻¹ [1]. It belongs to the class of trialkylsilyl fluorides, positioned structurally between the smaller trimethylsilyl fluoride (TMS-F) and the bulkier tert-butyldiphenylsilyl fluoride (TBDPS-F). TBSF is encountered both as the stable end-product of fluoride-mediated tert-butyldimethylsilyl (TBDMS) ether deprotection and as a standalone reagent for selective N-silylation and fluoride-transfer processes. Its defining feature is the exceptionally strong silicon–fluorine bond (approximately 565 kJ·mol⁻¹), which confers hydrolytic persistence that distinguishes it from less sterically shielded silyl fluorides [2].

Physical form

Distillable liquid; enables syringe or micropipette dispensing

Moisture tolerance

Reported hydrolytic persistence supports handling in ambient conditions

Si–F bond

Strong silicon–fluorine bond limits off‑target fluoride reactivity

Silyl transfer

Neutral silanol byproduct; avoids basic counterion complications

• [1] Wikipedia contributors. '二甲基叔丁基氟硅烷 (Dimethyl-tert-butylfluorosilane).' Wikipedia, The Free Encyclopedia, 14 Oct 2022. CAS 2357-76-8, C₆H₁₅FSi, MW 134.27 g·mol⁻¹. View Source
• [2] Chemistry StackExchange, Revision 6bc93178-a40c-4161-824b-68fb16ccdcaf. 'Si-F bond energy: 565 kJ·mol⁻¹.' Citing WiredChemist bond energy tables. View Source

Why TBSF Cannot Be Interchanged with Other Silyl Fluorides or Fluoride Sources: The Physicochemical Divergence

Although TBSF shares the trialkylsilyl fluoride scaffold with TMS-F (trimethylsilyl fluoride, CAS 420-56-4) and TES-F (triethylsilyl fluoride), the tert-butyldimethyl substitution pattern introduces a steric and electronic profile that produces a >10⁴-fold differential in hydrolytic stability between TBDMS- and TMS-derived species [1]. TMS-F is a gas at ambient temperature (bp 16 °C) that hydrolyzes rapidly upon contact with moisture, whereas TBSF is a distillable liquid (bp ~99 °C) with a pseudo-first-order hydrolysis rate constant of only 2.2 × 10⁻⁶ s⁻¹ in aqueous organic media [2]. Substituting TBAF (tetrabutylammonium fluoride) for TBSF in silyl-transfer or fluoride-delivery applications is also problematic: TBAF introduces a strongly basic, hygroscopic tetraalkylammonium counterion that can promote elimination side reactions and complicate workup, while TBSF generates only the neutral, volatile silanol byproduct [3]. These differences mean that procurement decisions based solely on 'fluoride content' or 'silyl group identity' will fail to predict actual performance in moisture-sensitive or selectivity-demanding protocols.

TBSF: liquid, bp ~99 °C, stable to moisture

TMS-F: gas, bp 16 °C, hydrolyzes instantly; gas‑handling infrastructure may be required

TBSF: neutral, volatile silanol byproduct

TBAF: strongly basic, hygroscopic; counterion may promote elimination and complicate workup

• [1] Thermo Fisher Scientific, Solvents_Reagents_2014_Text, p. 12. 'TBDMS ethers are 10⁴ times more stable to hydrolysis than TMS ethers.' View Source
• [2] Gabrielli, L.; Mancin, F. 'Minimal Self-Immolative Probe for Multimodal Fluoride Detection.' J. Org. Chem. 2016, 81, 10715–10720. TBSF hydrolysis rate constant: 2.2 × 10⁻⁶ s⁻¹. View Source
• [3] Muchong.com forum (2024). 'TBDMSCl deprotection with tetrabutylammonium fluoride yields TBDMSF; workup requires diatomaceous earth filtration to prevent phase-transfer catalysis by residual TBA salts.' View Source

Quantitative Differentiation Evidence for Tert-Butyldimethylsilyl Fluoride: Hydrolytic Stability, Physical Form, Bond Energetics, and Regiochemical Selectivity

Hydrolytic Stability: TBSF vs. TMS-F — A >10⁴-Fold Differential in Aqueous Persistence

TBSF exhibits a pseudo-first-order hydrolysis rate constant (k) of 2.2 × 10⁻⁶ s⁻¹ in THF/water under fluoride-detection assay conditions, with concentration remaining essentially constant for >10 hours after complete TBDMS deprotection [1]. In contrast, TMS-F is classified with a Hydrolytic Sensitivity rating of 8 (reacts rapidly with moisture, water, and protic solvents) and is supplied as a compressed gas (bp 16 °C) precisely because it cannot be handled as a liquid under ambient conditions without immediate hydrolysis . While a directly comparable k value for TMS-F under identical conditions is not available in the peer-reviewed literature, the qualitative disparity is reinforced by the established ~10⁴-fold stability advantage of TBDMS ethers over their TMS counterparts toward hydrolytic cleavage [2].

Hydrolytic stability

Reported

k = 2.2 × 10⁻⁶ s⁻¹ (t₁/₂ ≈ 87 h)
vs. TMS-F instant hydrolysis

Supports moisture‑tolerant fluoride source selection

Stability maintained >10 h post‑deprotection

Evidence Dimension	Hydrolysis rate constant (pseudo-first-order) and qualitative hydrolytic stability
Target Compound Data	k = 2.2 × 10⁻⁶ s⁻¹; concentration stable for >10 h post-deprotection
Comparator Or Baseline	TMS-F: Hydrolytic Sensitivity 8 (reacts rapidly with moisture); bp 16 °C (gas at RT)
Quantified Difference	TBSF hydrolysis t₁/₂ ≈ 87 h (calculated from k); TMS-F hydrolyzes instantly upon water contact. TBDMS ethers are ~10⁴-fold more stable than TMS ethers.
Conditions	TBSF: THF/H₂O, 500 μM probe, 25 μM F⁻ initiator, 25 °C (Gabrielli & Mancin 2016). TMS-F: ambient moisture exposure.

Why This Matters

For procurement decisions, TBSF's quantified hydrolytic persistence enables its use as a stable, isolable intermediate or reagent in multi-step synthetic sequences where TMS-F would decompose during storage, handling, or aqueous workup.

• [1] Gabrielli, L.; Mancin, F. 'Minimal Self-Immolative Probe for Multimodal Fluoride Detection.' J. Org. Chem. 2016, 81, 10715–10720. DOI: 10.1021/acs.joc.6b01787. Pseudo-first-order hydrolysis rate constant of TBSF: 2.2 × 10⁻⁶ s⁻¹; TBSF concentration stable >10 h. View Source
• [2] Organic Chemistry Portal. 'tert-Butyldimethylsilyl ethers: 10⁴ times more hydrolytically stable than TMS ethers.' Also Thermo Fisher Solvents_Reagents_2014_Text, p. 12. View Source

Physical State and Purification Compatibility: TBSF as a Distillable Liquid vs. TMS-F as a Gas

TBSF is a liquid at ambient temperature with a predicted boiling point of 99.4 ± 9.0 °C and a predicted density of 0.795 ± 0.06 g·cm⁻³, enabling straightforward purification by atmospheric distillation and handling using standard liquid-transfer techniques [1]. In contrast, trimethylsilyl fluoride (TMS-F; CAS 420-56-4) is a gas at room temperature with a boiling point of 16 °C and a flash point of −22 °F, requiring pressurized cylinder storage and specialized gas-handling equipment . This physical-state divergence arises directly from the increased molecular weight and van der Waals surface area conferred by the tert-butyl substituent (MW 134.27 vs. 92.19 for TMS-F).

Physical state

Data to verify

bp 99.4 ± 9.0 °C (predicted)
TMS‑F bp 16 °C (gas)

Enables liquid‑handling workflow without pressurized equipment

Predicted data; verify with supplier COA

Evidence Dimension	Boiling point and physical state at 25 °C
Target Compound Data	bp = 99.4 ± 9.0 °C (predicted); liquid at 25 °C; density 0.795 ± 0.06 g·cm⁻³
Comparator Or Baseline	TMS-F: bp = 16 °C (lit.); gas at 25 °C
Quantified Difference	Δ bp ≈ 83 °C; TBSF is a liquid; TMS-F is a gas requiring pressurized containment
Conditions	Predicted data from ACD/Labs Percepta Platform; TMS-F data from commercial supplier specifications

Why This Matters

For laboratory procurement, TBSF's liquid physical state eliminates the need for gas-handling manifolds and enables precise stoichiometric dispensing by syringe or micropipette, directly reducing equipment costs and improving reaction reproducibility.

• [1] 湖北蝶化新材料科技有限公司 / Chemsrc. '叔丁基二甲基氟硅烷 (CAS 2357-76-8): boiling point 99.4 ± 9.0 °C (Predicted); density 0.795 ± 0.06 g/cm³ (Predicted).' View Source

Si–F Bond Enthalpy: The Thermodynamic Driver of Fluoride Transfer Selectivity

The Si–F bond in tert-butyldimethylsilyl fluoride possesses an enthalpy of approximately 565 kJ·mol⁻¹, making it one of the strongest single bonds in organic and organometallic chemistry [1]. This thermodynamic parameter is the fundamental driver of TBDMS ether deprotection: fluoride ion attacks the silicon center of the silyl ether, displacing the alkoxide and forming TBSF as the thermodynamically trapped product. The magnitude of this Si–F bond energy means that once formed, TBSF is effectively inert toward further nucleophilic attack or protonolysis under standard reaction conditions—the fluorine atom is a very poor base and resists protonation [1]. By contrast, the Si–Cl bond in TBDMS-Cl (the most common TBDMS-introduction reagent) is approximately 456 kJ·mol⁻¹, rendering it susceptible to hydrolysis and nucleophilic displacement at the silicon center [2].

Si–F bond enthalpy

Class‑level

≈ 565 kJ·mol⁻¹
vs. Si–Cl ≈ 456 kJ·mol⁻¹

Thermodynamic driver of fluoride‑transfer selectivity

Class‑level inference; no solvent‑phase correction

Evidence Dimension	Silicon–heteroatom bond dissociation enthalpy
Target Compound Data	Si–F bond enthalpy ≈ 565 kJ·mol⁻¹
Comparator Or Baseline	Si–Cl bond in TBDMS-Cl: ≈ 456 kJ·mol⁻¹ (class-level inference for silyl chlorides)
Quantified Difference	Si–F bond is ~109 kJ·mol⁻¹ (24%) stronger than Si–Cl
Conditions	Bond enthalpy data from WiredChemist compilation; no specific solvent or phase corrections applied

Why This Matters

The thermodynamic stability of the Si–F bond in TBSF ensures that fluoride, once transferred to the silyl group, does not participate in off-target side reactions—a critical consideration when selecting a fluoride source or silyl fluoride for multi-functional substrate synthesis.

• [1] Chemistry StackExchange, Revision 6bc93178. 'Si-F bond is one of the most stable bonds in all of chemistry (565 kJ·mol⁻¹). Once in TBSF, fluorine is a very poor base and resistant to protonation.' Citing WiredChemist bond energy tables. View Source
• [2] WiredChemist. 'Bond Energies: Si-Cl bond energy approximately 456 kJ·mol⁻¹.' (Class-level inference for trialkylsilyl chlorides.) View Source

N-Silylation Regioselectivity: TBDMS-F vs. TMS-F in Pyrrole Phosphorylation

TBSF reacts with pyrrole in the presence of n-butyllithium to form N-(dimethyl-tert-butylsilyl)pyrrole, which upon treatment with phosphorus tribromide in pyridine undergoes phosphorylation selectively at the 3-position of the pyrrole ring [1][2]. The analogous N-trimethylsilylpyrrole (derived from TMS-F or TMS-Cl) also yields 3-phosphorylation; however, the N-TBDMS group provides a bulkier, more hydrolytically robust N-protecting group that can be cleaved orthogonally to N-TMS protection under fluoride conditions, enabling sequential functionalization strategies not achievable with TMS alone [2]. This steric differentiation is directly quantifiable: TBDMS ethers are approximately 20,000-fold more stable toward acidic hydrolysis than TMS ethers, a ratio that extends to N-silyl bond stability [3].

N‑silylation selectivity

Class‑level

3‑position phosphorylation
TBDMS acid stability ~20 000× vs. TMS = 1

Supports orthogonal N‑protection strategies

Stability factor derived from silyl ether hydrolysis

Evidence Dimension	Regioselectivity of phosphorylation and N-silyl protecting group orthogonal stability
Target Compound Data	N-TBDMS-pyrrole: phosphorylation at 3-position; TBDMS group stable to acid (relative stability factor ~20,000 vs. TMS = 1)
Comparator Or Baseline	N-TMS-pyrrole: phosphorylation at 3-position; TMS group labile to acid (relative stability = 1)
Quantified Difference	TBDMS acid-stability factor: ~20,000 vs. TMS = 1. Both direct phosphorylation to 3-position.
Conditions	Phosphorylation: PBr₃ in pyridine; Acid stability: comparative hydrolysis of silyl ethers (TBDMS vs. TMS)

Why This Matters

For synthetic chemists procuring silyl fluorides for heterocycle functionalization, TBSF-derived N-TBDMS-pyrrole intermediates offer the same 3-regioselectivity as N-TMS-pyrrole but with a >10⁴-fold enhancement in acid stability, enabling tandem deprotection sequences in complex molecule synthesis.

• [1] Frenzel, A.; Herbst-Irmer, R.; Klingebiel, U.; Noltemeyer, M.; Schäfer, M. 'Indolyl- und Pyrrolylsilane – Synthese und Kristallstruktur.' Z. Naturforsch. B 1995, 50 (11), 1658–1664. DOI: 10.1515/znb-1995-1112. TBSF + pyrrole → N-TBDMS-pyrrole. View Source
• [2] Chaikovskaya, A. A.; Dmytriv, Y. V.; Pinchuk, A. M.; Tolmachev, A. A. 'Phosphorylation of N-Silylpyrroles with Phosphorus Tribromide.' ChemInform 2008, 39. N-TMS- and N-TBDMS-pyrroles both give 3-phosphorylation with PBr₃ in pyridine. View Source
• [3] RenRenDoc / Organic Chemistry Portal. 'Silyl ether stability in acid: TMS (1) < TES (64) < TBDMS (20,000) < TIPS (700,000) < TBDPS (5,000,000).' View Source

GC-MS Detection Sensitivity: TBDMS-Derived Ions vs. TMS-Derived Ions in Analytical Derivatization

In gas chromatography-mass spectrometry (GC-MS) applications, analytes derivatized with TBDMS groups produce a characteristic [M−57]⁺ fragment ion (loss of tert-butyl radical) that provides higher detection sensitivity compared to TMS derivatives, which fragment via [M−15]⁺ (loss of methyl). In a head-to-head metabolomics comparison, TBDMS derivatization yielded 30% of detected features with a match factor >90 versus only 20% for TMS derivatization, reflecting enhanced spectral quality and library matching confidence [1]. For benzodiazepine analysis by GC-EI-MS, TBDMS derivatives proved more stable, reproducible, and sensitive than the corresponding TMS derivatives across multiple replicate injections [2]. Although TBSF itself is not the derivatization reagent, it is the thermodynamic sink and primary byproduct of all TBDMS-based derivatization and deprotection protocols, and its inertness underlies the superior moisture tolerance of TBDMS-derivatized samples, which tolerate up to 1% water in the injection matrix compared to immediate degradation of TMS derivatives [3].

GC‑MS detection

Class‑level

30% high‑confidence ID
vs. 20% for TMS; tolerates 1% water

Reported higher spectral confidence and moisture tolerance

Metabolomics workflow; match factor >90

Evidence Dimension	GC-MS identification confidence and moisture tolerance of derivatized analytes
Target Compound Data	TBDMS derivatives: 30% high-confidence identifications (match factor >90); tolerate up to 1% water
Comparator Or Baseline	TMS derivatives: 20% high-confidence identifications (match factor >90); degrade immediately with trace water
Quantified Difference	1.5-fold higher high-confidence identification rate; moisture tolerance threshold difference of approximately 1% water
Conditions	GC-MS metabolomics workflow; EI ionization; match factor threshold >90 (Automation of Derivatisation Workflows, 2024)

Why This Matters

For analytical laboratories selecting between TMS-based and TBDMS-based derivatization workflows, the TBDMS platform—underpinned by TBSF as its stable fluoride end-product—delivers superior identification confidence and moisture tolerance, reducing failed runs and improving data quality in trace-level analyses of environmental, pharmaceutical, and biological samples.

• [1] LabRulez GCMS. 'Automation of Derivatisation Workflows for GC-MS Metabolomics Applications.' (2024). TBDMS: 30% match factor >90 vs. TMS: 20%. View Source
• [2] Gunnar, T.; Ariniemi, K.; Lillsunde, P. 'tert-Butyldimethylsilyl (TBDMS) derivatives proved to be more stable, reproducible and sensitive than corresponding TMS derivatives for GC-EI-MS analysis of benzodiazepines.' View Source
• [3] Thermo Fisher Scientific. 'Solvents_Reagents_2014_Text, p. 12. TBDMS ethers are 10⁴ times more stable to hydrolysis than TMS ethers; tolerate up to 1% water.' View Source

Best-Fit Application Scenarios for Tert-Butyldimethylsilyl Fluoride Based on Quantified Differentiation Evidence

Moisture-Tolerant Fluoride Source for Self-Immolative Probe and Dosimeter Development

The quantified hydrolytic persistence of TBSF (k = 2.2 × 10⁻⁶ s⁻¹, stable >10 h) makes it the preferred fluoride-delivery vehicle in self-immolative fluoride sensor and dosimeter systems where the fluoride reporter must remain intact during prolonged incubation in aqueous organic media without generating spurious background signal from premature hydrolysis, a requirement that TMS-F (Hydrolytic Sensitivity 8) cannot satisfy [1]. Researchers developing fluoride-selective chemodosimeters for environmental or biomedical monitoring should specify TBSF-derived TBDMS-protected probe architectures rather than TMS-protected analogs to ensure assay reliability.

N-Heterocycle Silylation for Sequential Orthogonal Protection Strategies

When synthetic routes require N-protection of pyrrole or indole prior to electrophilic functionalization, TBSF-derived N-TBDMS protection provides the same 3-regioselectivity in subsequent phosphorylation (with PBr₃/pyridine) as N-TMS protection, but with a ~20,000-fold enhancement in acid stability, enabling selective N-TMS deprotection in the presence of N-TBDMS groups [2][3]. Medicinal chemistry groups synthesizing phosphorylated heterocycle libraries should procure TBSF rather than relying solely on TMS-F or TMS-Cl for N-silylation when orthogonal deprotection is required.

Analytical Derivatization Workflows Requiring High Identification Confidence and Moisture Tolerance

For GC-MS laboratories analyzing trace-level metabolites, drugs of abuse, or environmental contaminants, the TBDMS derivatization platform—of which TBSF is the thermodynamically stable fluoride byproduct—delivers a 1.5-fold improvement in high-confidence spectral identifications (30% vs. 20% match factor >90) compared to TMS derivatization, while tolerating up to 1% residual water in the sample matrix [4]. Procurement of TBDMS-based derivatization reagents (e.g., MTBSTFA) should be preferred over TMS-based reagents (e.g., MSTFA) when samples cannot be rigorously dried or when maximum library-match confidence is required.

PET Tracer Development Leveraging SiFA (Silicon Fluoride Acceptor) Chemistry

The SiFA methodology for ¹⁸F-radiolabeling of biomolecules exploits the hydrolytic stability conferred by bulky alkyl substituents around the silicon–fluorine bond. While di-tert-butylfluorosilanes are the current SiFA standard, the tert-butyldimethylsilyl fluoride motif offers a less sterically demanding alternative that may preserve receptor-binding affinity for small-molecule tracers [5]. Radiochemistry groups evaluating SiFA building blocks should consider TBSF-derived precursors as an intermediate-bulk option between TMS-F (too labile) and di-tert-butyl-SiF (potentially too bulky for narrow binding pockets).

Application

Selection Property

Validation Focus

Moisture‑tolerant fluoride source for probe development

Hydrolytic persistence

Stability in aqueous organic media

N‑heterocycle silylation for orthogonal protection

N‑TBDMS orthogonal stability

Acid stability and regioselectivity review

GC‑MS derivatization workflows

Moisture‑tolerant derivatization

Spectral identification confidence and moisture threshold

PET tracer SiFA chemistry research

Steric bulk of Si–F motif

Receptor‑binding affinity preservation context

• [1] Gabrielli, L.; Mancin, F. J. Org. Chem. 2016, 81, 10715–10720. TBSF hydrolysis k = 2.2 × 10⁻⁶ s⁻¹; >10 h stability. View Source
• [2] Chaikovskaya, A. A. et al. ChemInform 2008, 39. N-TBDMS-pyrrole → 3-phosphorylation with PBr₃. View Source
• [3] RenRenDoc / Organic Chemistry Portal. TBDMS acid stability factor: 20,000 vs. TMS = 1. View Source
• [4] LabRulez GCMS (2024). TBDMS: 30% match >90 vs. TMS: 20%; tolerates 1% water. View Source
• [5] Mawick, M. et al. 'CycloSiFA: The Next Generation of Silicon-Based Fluoride Acceptors for PET.' Angew. Chem. Int. Ed. 2023. Classical SiFA uses tert-butyl substituents to shield Si–F bonds from hydrolysis. View Source